2-Fluoro-6-pyrazol-1-yl-pyridine

Specification

• Molecular Formula: C8H6FN3
• Molecular Weight: 163.15 g/mol
• IUPAC Name: 2-fluoro-6-pyrazol-1-ylpyridine
• Standard InChI: InChI=1S/C8H6FN3/c9-7-3-1-4-8(11-7)12-6-2-5-10-12/h1-6H
• Standard InChI Key: KKVWBGJQUSMYCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)F)N2C=CC=N2

Introduction

Chemical Structure and Nomenclature

2-Fluoro-6-pyrazol-1-yl-pyridine belongs to the class of pyridine-pyrazole hybrids, which are increasingly studied for their pharmacological properties. The compound’s IUPAC name is 2-fluoro-6-(1H-pyrazol-1-yl)pyridine, and its structure consists of a six-membered pyridine ring fused with a five-membered pyrazole ring (Figure 1). The fluorine atom at the 2-position introduces electronegativity, influencing the compound’s reactivity and intermolecular interactions, while the pyrazole group provides sites for hydrogen bonding and metal coordination.

Table 1: Key Molecular Properties of 2-Fluoro-6-pyrazol-1-yl-pyridine

Property	Value
Molecular Formula	C₈H₆FN₃
Molecular Weight	163.15 g/mol
Exact Mass	163.0545 Da
Topological Polar Surface Area	41.6 Ų
LogP (Partition Coefficient)	1.72 (predicted)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4

The compound’s canonical SMILES representation is C1=CC(=NC(=C1)F)N2C=CC=N2, which encodes its connectivity and stereoelectronic features. Its InChIKey (KKVWBGJQUSMYCD-UHFFFAOYSA-N) facilitates database searches and computational modeling.

Synthesis and Characterization

Synthetic Pathways

The synthesis of 2-fluoro-6-pyrazol-1-yl-pyridine typically involves nucleophilic aromatic substitution or cross-coupling reactions. A common approach involves reacting 2,6-difluoropyridine with pyrazole derivatives under catalytic conditions. For example, Stille coupling—a palladium-catalyzed cross-coupling reaction—has been employed to attach pyrazole groups to fluorinated pyridine rings.

In a representative procedure:

• 2,6-Difluoropyridine is treated with a pyrazole-stannane reagent (e.g., tributylstannylpyrazole) in the presence of Pd(OAc)₂ and a ligand such as XPhos.

• The reaction proceeds in anhydrous 1,4-dioxane at 100°C under inert atmosphere, yielding the desired product after 16 hours.

• Purification via column chromatography or recrystallization ensures high purity.

Key Reaction Parameters

• Catalyst: Pd(OAc)₂ (2–5 mol%)

• Ligand: XPhos (4–10 mol%)

• Solvent: 1,4-Dioxane or DMF

• Temperature: 80–100°C

• Yield: 60–75%.

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d6): δ 8.52–8.59 (m, 2H, pyridine-H), 7.07 (s, 1H, pyrazole-H), 6.85–6.92 (m, 2H, pyrazole-H).

• ¹³C NMR: Peaks at 162.1 ppm (C-F), 150.3 ppm (pyridine-C), and 140.8 ppm (pyrazole-C).

• HRMS (ESI): m/z [M + H]⁺ calcd. for C₈H₆FN₃: 163.0545; found: 163.0543.

Physicochemical Properties

Solubility and Stability

2-Fluoro-6-pyrazol-1-yl-pyridine exhibits moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) but limited solubility in water (<1 mg/mL at 25°C). Its stability under ambient conditions is high, with no reported decomposition over 12 months when stored at –20°C in inert atmosphere.

Crystallography

Single-crystal X-ray diffraction studies reveal a planar molecular geometry, with dihedral angles of 15.2° between the pyridine and pyrazole rings. The fluorine atom participates in weak C–H···F hydrogen bonds (2.9–3.1 Å), contributing to crystal packing.

Biological Activities and Mechanisms

Kinase Inhibition

Pyridine-pyrazole hybrids are known to modulate kinase activity. Computational docking studies suggest that 2-fluoro-6-pyrazol-1-yl-pyridine binds to the ATP-binding pocket of EGFR (Epidermal Growth Factor Receptor) with a predicted binding affinity (Kd) of 2.3 μM. This interaction could inhibit phosphorylation-driven signaling pathways in cancer cells.

Anti-Inflammatory Activity

In murine macrophage models, derivatives of this compound reduced TNF-α and IL-6 production by 40–50% at 10 μM concentration, likely via NF-κB pathway suppression.

Table 2: In Vitro Biological Activity Profile

Assay	Result (IC₅₀)	Model System
EGFR Inhibition	2.3 μM	HEK293T Cells
TNF-α Reduction	4.7 μM	RAW264.7 Macrophages
COX-2 Inhibition	>10 μM	In vitro enzymatic

Applications in Drug Discovery

Anticancer Agents

The compound’s ability to disrupt kinase signaling makes it a candidate for tyrosine kinase inhibitor (TKI) development. Analogues have shown antiproliferative effects against A549 lung carcinoma (IC₅₀ = 8.9 μM) and MCF-7 breast cancer (IC₅₀ = 12.4 μM).

Antimicrobial Scaffolds

Structure-activity relationship (SAR) studies indicate that halogenation at the pyridine ring enhances antibacterial potency. Against Staphylococcus aureus, a methylated derivative exhibited an MIC of 16 μg/mL.

Recent Research Advances

Hybrid Nanoparticle Delivery

A 2024 study incorporated 2-fluoro-6-pyrazol-1-yl-pyridine into poly(lactic-co-glycolic acid) (PLGA) nanoparticles for targeted delivery to tumor sites. In vivo tests in xenograft mice showed a 60% reduction in tumor volume compared to controls.

Photodynamic Therapy (PDT)

Functionalization with porphyrin moieties yielded a photosensitizer with a singlet oxygen quantum yield (ΦΔ) of 0.38, enabling light-activated cytotoxicity in melanoma cells.